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Compound of Interest

Compound Name: 3-Phenylpent-4-enal

Cat. No.: B15287423

Physical Properties of 3-Phenylpent-4-enal: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical properties of 3-
Phenylpent-4-enal, specifically its boiling point and density. This document consolidates
available data, presents standardized experimental methodologies for the determination of
these properties, and includes a conceptual diagram illustrating the structure-property
relationships. This guide is intended to serve as a valuable resource for professionals in
research, and drug development who may work with this or structurally related compounds.

Introduction

3-Phenylpent-4-enal, a substituted unsaturated aldehyde, is a compound of interest in various
chemical and pharmaceutical research areas. A thorough understanding of its physical
properties, such as boiling point and density, is fundamental for its purification, handling, and
application in synthetic and analytical procedures. This guide details these key physical
characteristics.

Quantitative Data on Physical Properties
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The boiling point and density of 3-Phenylpent-4-enal have been reported in the literature. It is
important to note that boiling points can vary significantly with ambient pressure. The available
data is summarized in the table below.

Physical Property Value Conditions Source
Boiling Point 140 °C at 20.00 mm Hg PubChem[1]
Guidechem,
231.3°C at 760 mmHg
LookChem[2][3]
Density 1.003-1.009 g/cm? Not Specified PubChem[1]
N Guidechem,
0.971 g/lcm3 Not Specified
LookChem[2][3][4]

Experimental Protocols

While specific experimental protocols for 3-Phenylpent-4-enal are not readily available in the
public domain, the following are detailed, standard methodologies for determining the boiling
point and density of liquid organic compounds.

Determination of Boiling Point by the Thiele Tube
Method

This method is suitable for small quantities of a liquid sample.
Materials:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Bunsen burner or other heat source

Stand and clamps

Procedure:

A small amount of the liquid organic compound is placed in a fusion tube.[4]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.[4]

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil), ensuring the sample is immersed in the oil bath.

The side arm of the Thiele tube is heated gently and slowly.[5]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[4]

Heating is continued until a rapid and continuous stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Determination of Density by Pychometer

A pycnometer is a flask with a specific volume used for precise density measurements of
liquids.[6]

Materials:

Pycnometer (of a known volume)

Analytical balance (accurate to at least 0.001 g)
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The liquid sample (3-Phenylpent-4-enal)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Thermostatic bath

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried
completely.

e The mass of the empty, dry pycnometer (M1) is accurately measured using an analytical
balance.[6]

e The pycnometer is then filled with the liquid sample.

o A ground-glass stopper with a capillary hole is inserted, allowing any excess liquid to escape
through the capillary, ensuring the pycnometer is filled to its precise volume.

o The outside of the pycnometer is carefully dried.
e The mass of the pycnometer filled with the liquid sample (M2) is measured.[6]
e The mass of the liquid is calculated as (M2 - M1).

e The density of the liquid is then calculated using the formula: Density = (M2 - M1) / V, where
V is the known volume of the pycnometer.

e The measurement should be performed at a constant, recorded temperature, often using a
thermostatic bath, as density is temperature-dependent.[6]

Visualization of Structure-Property Relationships

The physical properties of an organic molecule like 3-Phenylpent-4-enal are directly
influenced by its molecular structure. The following diagram illustrates these relationships.
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Factors Influencing Physical Properties of 3-Phenylpent-4-enal

Molecular Structure of 3-Phenylpent-4-enal

Aldehyde Group (-CHO) Phenyl Group Alkene Group (C=C) Molecular Weight (160.21 g/mol)
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Caption: Logical relationships between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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